N-[5-(2,5-dichlorobenzyl)-1,3-thiazol-2-yl]-2-phenylacetamide

• IUPAC Name: N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-2-phenylacetamide
• InChI: InChI=1S/C18H14Cl2N2OS/c19-14-6-7-16(20)13(9-14)10-15-11-21-18(24-15)22-17(23)8-12-4-2-1-3-5-12/h1-7,9,11H,8,10H2,(H,21,22,23)
• InChI Key: GTPOBEYHPHNYRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=NC=C(S2)CC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N2OS
• Molecular Weight: 377.3 g/mol

Description

N-[5-(2,5-dichlorobenzyl)-1,3-thiazol-2-yl]-2-phenylacetamide, also known as DTTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This could potentially make them useful in the development of new pain relief medications.

Anti-inflammatory Activity

. This could potentially make them useful in treating conditions characterized by inflammation.

Antimicrobial Activity

.

Antifungal Activity

. This could potentially make them useful in the treatment of fungal infections.

Antiviral Activity

. This could potentially make them useful in the treatment of viral infections.

Diuretic Activity

. Diuretics help your body get rid of salt and water. They work by making your kidneys put more sodium into your urine. The sodium, in turn, takes water with it from your blood.

Antitumor or Cytotoxic Activity

. This could potentially make them useful in the treatment of various types of cancer.

Mechanism of Action

Target of Action

Similar compounds have been reported to affectMycobacterium tuberculosis energetics

Mode of Action

The exact mode of action of this compound is currently unknown. It’s suggested that it may act as anefflux inhibitor (EI) , a type of adjuvant therapy that can slow down the emergence of resistance and have positive effects on the duration of the treatment .

Biochemical Pathways

Given its potential role as an efflux inhibitor, it may impact theenergy metabolism of Mycobacterium tuberculosis , disrupting the bacterium’s ability to pump out drugs, thereby enhancing the efficacy of other antimicrobial agents.

Result of Action

Based on its potential role as an efflux inhibitor, it may enhance the intracellular concentration of other drugs, thereby potentiating their antimicrobial activity against mycobacterium tuberculosis .